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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697

An In-depth Technical Guide to the Storage and Handling of 3-Chlorobutanal

Disclaimer: Information regarding 3-Chlorobutanal is limited in publicly available scientific
literature and safety data repositories. This guide has been compiled using available data for 3-
Chlorobutanal, information on analogous short-chain chlorinated aldehydes, and general
principles for handling hazardous chemicals. The recommendations provided herein should be
used as a guide and supplemented with rigorous in-house safety assessments and
procedures.

Introduction

3-Chlorobutanal (CAS No: 81608-88-0) is a chlorinated aldehyde with the molecular formula
C4H7CIO[1]. As a member of the alpha-chloroaldehyde family, it is expected to be a reactive
compound and requires careful handling to ensure the safety of laboratory personnel and the
integrity of research materials. This guide provides a summary of the known properties of 3-
Chlorobutanal and offers guidance on its storage, handling, and potential hazards, drawing
upon information from structurally similar compounds where specific data is unavailable.

Physicochemical Properties

Specific experimental data for the physical properties of 3-Chlorobutanal, such as boiling point
and melting point, are not readily available. The table below summarizes the computed and
basic data that has been identified.
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Property Value Source

Molecular Formula C4H-CIO PubChem[1]
Molecular Weight 106.55 g/mol PubChem[1]
CAS Number 81608-88-0 PubChem[1]
IUPAC Name 3-chlorobutanal PubChem[1]
Synonyms 3-chlorobutyraldehyde LookChem|[2]
Canonical SMILES CC(cc=0)ClI LookChem[2]

Storage and Handling

Due to the lack of a specific Safety Data Sheet (SDS) for 3-Chlorobutanal, the following
recommendations are based on guidelines for other short-chain chlorinated aldehydes and
general laboratory safety principles.

Storage Conditions

Proper storage of 3-Chlorobutanal is crucial to maintain its chemical integrity and prevent
hazardous situations. Based on information for analogous compounds, the following storage
conditions are recommended:
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Parameter Recommendation Rationale

Store in a cool, well-ventilated o o
To minimize volatilization and

Temperature place. Refrigeration may be ) -
potential decomposition.

appropriate.

) ] To prevent reaction with
) Keep container tightly closed ] )
Container ) ) moisture and atmospheric
in a dry environment. )
contaminants.

Handle and store under an o
To prevent oxidation and

Inert Atmosphere inert gas (e.g., nitrogen or ] o
reaction with air.
argon).
) ) To prevent light-induced
Light Protect from sunlight.

degradation.

Handling Precautions

Given the potential hazards associated with chlorinated aldehydes, strict adherence to safety

protocols is mandatory.

» Ventilation: All handling of 3-Chlorobutanal should be conducted in a well-ventilated area,

preferably within a chemical fume hood[3].
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

e Hygiene: Avoid inhalation of vapors and contact with skin and eyes. Do not eat, drink, or
smoke in areas where the chemical is handled. Wash hands thoroughly after handling.

o Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and contain
the spill with an inert absorbent material. Dispose of the waste in a sealed container
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according to institutional and local regulations.

Chemical Reactivity and Incompatibilities

Alpha-chloroaldehydes are known to be reactive compounds. While specific reactivity data for
3-Chlorobutanal is scarce, general incompatibilities for this class of chemicals should be

considered.
Incompatible Materials Potential Hazard
Strong Oxidizing Agents May cause a violent reaction.
Strong Bases Can induce polymerization or decomposition.
) May catalyze decomposition or other hazardous
Acids .
reactions.
Metals Potential for corrosion and reaction.

) May lead to hydrolysis and the formation of
Moisture/Water . .
corrosive byproducts like HCI.

Potential Hazards and Toxicology

Detailed toxicological data for 3-Chlorobutanal is not available. However, short-chain
chlorinated compounds and aldehydes as a class can exhibit toxicity.

» Acute Effects: Likely to be an irritant to the skin, eyes, and respiratory tract. Inhalation of
vapors may cause respiratory distress.

e Chronic Effects: The long-term health effects of 3-Chlorobutanal have not been studied.
Studies on some short-chain chlorinated paraffins have indicated potential effects on the
liver, thyroid, and kidneys in animal models[4][5].

Experimental Protocols

Specific, validated experimental protocols for the synthesis and reactions of 3-Chlorobutanal
are not readily available in the searched literature. The following sections provide generalized
procedures based on known reactions of similar compounds.
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General Synthesis of a-Chloroaldehydes

A common method for the synthesis of a-chloroaldehydes involves the chlorination of the
corresponding aldehyde.

Butanal

Chlorinating Agent
(e.g., SO2CI2, NCS)

Chlorination Reaction

Reaction Work-up — Purification
(Quenching, Extraction) 1 (e.g., Distillation, Chromatography) Bl 3 Chlorobutanal

Inert Solvent
(e.g., CCl4, CH2CI2)

Initiator/Catalyst
(e.g., AIBN, light)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 3-Chlorobutanal.
Methodology:
e The starting aldehyde (butanal) is dissolved in a suitable inert solvent.

e A chlorinating agent, such as sulfuryl chloride (SO2Cl2) or N-chlorosuccinimide (NCS), is
added to the reaction mixture.

e The reaction may be initiated by a radical initiator (like AIBN) or by UV light, depending on
the chosen reagent.

e The reaction is monitored for completion (e.g., by GC or TLC).

e Upon completion, the reaction is quenched, and the product is extracted.
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e The crude product is then purified, typically by distillation or column chromatography, to yield
the a-chloroaldehyde.

Logical Relationships and Workflows
Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of 3-Chlorobutanal in a
laboratory setting.
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Caption: A logical workflow for the safe handling of 3-Chlorobutanal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14413697?utm_src=pdf-body-img
https://www.benchchem.com/product/b14413697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14413697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

There is no specific information available in the searched literature regarding any defined
signaling pathways or significant biological activities of 3-Chlorobutanal. It is plausible that, as
a reactive electrophile, it could interact non-specifically with biological macromolecules, but this
has not been documented.

Conclusion

3-Chlorobutanal is a chemical for which detailed public information is sparse. The guidance
provided in this document is based on the limited available data and information from
analogous compounds. It is imperative that any institution or individual working with this
compound conduct a thorough risk assessment and implement stringent safety protocols. The
lack of data highlights an area where further research into the properties, reactivity, and
toxicology of this compound is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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